Cas no 61407-00-9 (2H-Thiopyran-5-carboxaldehyde, 3,6-dihydro-2,6-dipropyl-)

2H-Thiopyran-5-carboxaldehyde, 3,6-dihydro-2,6-dipropyl- structure
61407-00-9 structure
Product Name:2H-Thiopyran-5-carboxaldehyde, 3,6-dihydro-2,6-dipropyl-
CAS No:61407-00-9
MF:C12H20OS
MW:212.351602554321
CID:480518
PubChem ID:71396131
Update Time:2025-04-19

2H-Thiopyran-5-carboxaldehyde, 3,6-dihydro-2,6-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Thiopyran-5-carboxaldehyde, 3,6-dihydro-2,6-dipropyl-
    • 2,6-dipropyl-3,6-dihydro-2H-thiopyran-5-carbaldehyde
    • DTXSID80817714
    • UNII-OTY1T56CSO
    • 2,6-Dipropyl-5,6-dihydro-2H-thiopyran-3-carboxaldehyde
    • 3,6-Dihydro-2,6-dipropyl-2H-thiopyran-5-carboxaldehyde
    • Fema No. 4822
    • OTY1T56CSO
    • 61407-00-9
    • 5,6-dihydro-2,6-dipropyl-3-formyl-(2h)-thiin
    • SCHEMBL17747530
    • Inchi: 1S/C12H20OS/c1-3-5-11-8-7-10(9-13)12(14-11)6-4-2/h7,9,11-12H,3-6,8H2,1-2H3
    • InChI Key: QCIOSRSNVYPUHS-UHFFFAOYSA-N
    • SMILES: S1C(C(C=O)=CCC1CCC)CCC

Computed Properties

  • Exact Mass: 212.1236
  • Monoisotopic Mass: 212.12348643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07

2H-Thiopyran-5-carboxaldehyde, 3,6-dihydro-2,6-dipropyl- Related Literature

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